
An In-depth Toxicological Profile of 4-
Ethylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B15571219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile of 4-
Ethylbenzaldehyde (CAS No. 4748-78-1), a fragrance ingredient and flavoring agent. The

information is compiled from a variety of sources, including safety data sheets, regulatory

assessments, and peer-reviewed literature, to support safety and risk assessment activities.

Chemical and Physical Properties
Property Value Reference

Molecular Formula C9H10O [1]

Molecular Weight 134.18 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Sweet, almond-like [2]

Boiling Point 221 °C [1]

Flash Point 92 °C (closed cup)

Density 0.979 g/mL at 25 °C

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and ether.

[2][3]
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Toxicological Data Summary
Acute Toxicity
4-Ethylbenzaldehyde is classified as harmful if swallowed.[4][5]

Endpoint Species Route Value
Classificati
on

Reference

LD50 Rat (male) Oral 1900 mg/kg Category 4 [1]

LD50
Rat (male,

female)
Oral 1970 mg/kg - [6]

Irritation and Sensitization
Endpoint Finding Reference

Skin Irritation May cause skin irritation. [7][8][9]

Eye Irritation
May cause serious eye

irritation.
[7][8][9]

Respiratory Irritation
May cause respiratory

irritation.
[7][8][9]

Skin Sensitization

A No Expected Sensitization

Induction Level (NESIL) of

1100 µg/cm² was determined

based on read-across data

from cuminaldehyde.

[10]

Repeated Dose Toxicity
Direct studies on 4-Ethylbenzaldehyde are not available. A read-across approach using

benzaldehyde (CAS No. 100-52-7) was employed.
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Study Species Route NOAEL
Key
Findings

Reference

2-year

carcinogenicit

y study (read-

across from

benzaldehyd

e)

Rat Oral gavage
200

mg/kg/day

Based on

decreased

survival in

males.

[10]

Genotoxicity
4-Ethylbenzaldehyde is not considered to pose a genotoxic concern based on available data.

[10]

Assay Type Test System
Metabolic
Activation

Result Reference

Bacterial

Reverse

Mutation Assay

(Ames Test)

S. typhimurium

strains TA98,

TA100, TA1535,

TA1537 and E.

coli strain

WP2uvrA

With and without

S9
Negative [4][10]

BlueScreen

Assay
- With and without

Negative for

cytotoxicity and

genotoxicity

[10]

Micronucleus

Assay

Zebrafish (Danio

rerio)
In vivo

Positive

(significant

increase in

micronucleus

frequency at

concentrations of

2.75-11 mg/L)

[11][12]
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Carcinogenicity
There is no conclusive evidence linking 4-Ethylbenzaldehyde to carcinogenic effects.[2] It is

not classified as a carcinogen by IARC, NTP, or OSHA.[1][4] A carcinogenicity study on the

read-across substance, benzaldehyde, showed no evidence of carcinogenic activity in rats and

some evidence in mice (increased incidence of benign forestomach papillomas), which is

considered a species-specific effect not relevant to humans.[10][13]

Reproductive and Developmental Toxicity
No direct data is available for 4-Ethylbenzaldehyde. A read-across to 3,4-

dimethylbenzaldehyde (CAS No. 5973-71-7) indicated a margin of exposure greater than 100

for developmental and reproductive toxicity endpoints.[10]

Experimental Protocols
Bacterial Reverse Mutation Assay (Ames Test)
The mutagenic potential of 4-Ethylbenzaldehyde was evaluated in a bacterial reverse

mutation assay conducted in compliance with Good Laboratory Practice (GLP) regulations and

in accordance with OECD Test Guideline 471.

Test System: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and

Escherichia coli strain WP2uvrA were used.[10]

Method: The standard plate incorporation method was employed.[10]

Test Concentrations: Concentrations up to 5000 µ g/plate were tested.[10]

Metabolic Activation: The assay was performed with and without an exogenous metabolic

activation system (S9 mix).[10]

Vehicle: Dimethyl sulfoxide (DMSO) was used as the solvent.[10]

Evaluation Criteria: An increase in the mean number of revertant colonies per plate was

evaluated.

In Vivo Micronucleus Assay in Zebrafish
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The genotoxic effects of 4-Ethylbenzaldehyde were assessed by evaluating the frequency of

micronuclei in zebrafish.

Test Organism: Zebrafish (Danio rerio).[12]

Exposure Duration: 21 days.[12]

Test Concentrations: 2.75 mg/L, 5.5 mg/L, and 11 mg/L.[11][12]

Endpoint: Frequency of micronuclei in fish erythrocytes.

Histopathology: Liver tissue was also examined for pathological changes.[11][12]

Metabolic Pathway and Toxicological Assessment
Workflow
Predicted Metabolic Pathway
While specific studies on the metabolism of 4-Ethylbenzaldehyde are not detailed in the

provided search results, it is anticipated to follow a metabolic pathway similar to other aromatic

aldehydes like benzaldehyde. The primary metabolic route is likely oxidation of the aldehyde

group to the corresponding carboxylic acid, 4-ethylbenzoic acid, which can then be further

metabolized and excreted.
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Predicted Metabolic Pathway of 4-Ethylbenzaldehyde
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Caption: Predicted metabolic pathway of 4-Ethylbenzaldehyde.

Toxicological Assessment Workflow
The safety assessment of 4-Ethylbenzaldehyde, as presented in the RIFM fragrance

ingredient safety assessment, follows a structured workflow that incorporates existing data,

read-across approaches, and threshold of toxicological concern (TTC) concepts.
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Toxicological Assessment Workflow for 4-Ethylbenzaldehyde
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Caption: A typical workflow for toxicological assessment.

Mechanism of Action
While the mechanism of toxicity in mammals is not well-defined, studies on the nematicidal

activity of 4-Ethylbenzaldehyde suggest a potential mechanism involving the inhibition of V-

ATPase, an enzyme crucial for various vital functions in nematodes such as nutrition and

reproduction.[14] In a zebrafish model, exposure to 4-Ethylbenzaldehyde was associated with

severe fatty infiltration in the liver, indicating potential hepatotoxicity at higher concentrations.

[11]
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Conclusion
4-Ethylbenzaldehyde exhibits low acute toxicity via the oral route and is not considered to be

genotoxic in bacterial systems.[1][10] However, an in vivo study in zebrafish indicated a

potential for genotoxicity and liver damage at the tested concentrations.[11][12] Skin and eye

irritation are potential hazards.[7][8][9] The risk assessment for repeated dose, reproductive,

and developmental toxicity has been conducted using data from structurally related read-

across compounds.[10] The available data supports the safe use of 4-Ethylbenzaldehyde as a

fragrance ingredient under the specified conditions of use.[10] Further research could provide

more detailed insights into its in vivo toxicity and mechanism of action in mammalian systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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